Cas no 180685-02-3 ((3S)-4-Azido-3-hydroxybutanenitrile)

• Product Name: (3S)-4-Azido-3-hydroxybutanenitrile
• CAS No: 180685-02-3
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 5948910
• PubChem ID: 155821977
• Update Time: 2025-06-11

(3S)-4-Azido-3-hydroxybutanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-706115
• (3S)-4-Azido-3-hydroxybutanenitrile
• 180685-02-3

• Inchi： 1S/C4H6N4O/c5-2-1-4(9)3-7-8-6/h4,9H,1,3H2/t4-/m0/s1
• InChI Key： HBRGVTLYZNPAFJ-BYPYZUCNSA-N
• SMILES： O[C@@H](CC#N)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 126.05416083g/mol
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.4Ų

Additional information on (3S)-4-Azido-3-hydroxybutanenitrile

Introduction to (3S)-4-Azido-3-hydroxybutanenitrile (CAS No. 180685-02-3)

(3S)-4-Azido-3-hydroxybutanenitrile is a specialized organic compound with the CAS number 180685-02-3, which has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various biologically active molecules. Its chiral center and azido functional group make it a valuable intermediate in the development of novel therapeutic agents.

The compound's structure consists of a butanenitrile backbone with an azido group at the 4-position and a hydroxyl group at the 3-position, all arranged around a stereogenic center. This configuration not only makes it an interesting subject for synthetic chemists but also opens up possibilities for its application in drug discovery and medicinal chemistry.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomerically pure form of (3S)-4-Azido-3-hydroxybutanenitrile is particularly valuable in this context, as it can be used to construct complex molecules with high enantioselectivity. This property is essential for the production of pharmaceuticals that require specific stereochemical configurations to achieve optimal biological activity.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, and their inhibition is often a key strategy in drug development. The azido group in (3S)-4-Azido-3-hydroxybutanenitrile can be readily transformed into other functional groups, such as carboxylic acids or amides, which are commonly found in protease inhibitors. This versatility makes it an indispensable building block in medicinal chemistry.

Recent studies have also highlighted the potential of this compound in the development of antiviral agents. The structural motif present in (3S)-4-Azido-3-hydroxybutanenitrile is similar to several known antiviral drugs, suggesting that it could be used to design new molecules with enhanced efficacy against viral infections. Researchers have been exploring its derivatives as potential candidates for treating diseases caused by RNA viruses, including those responsible for influenza and hepatitis.

The synthesis of (3S)-4-Azido-3-hydroxybutanenitrile involves multiple steps, each requiring careful optimization to ensure high yield and purity. The stereoselective introduction of the hydroxyl group at the 3-position is particularly challenging, but advances in asymmetric synthesis methodologies have made it more feasible. Techniques such as chiral resolution and enzymatic catalysis have been employed to obtain enantiomerically pure batches of this compound.

The chemical reactivity of the azido group also presents both opportunities and challenges. While it can be easily converted into other functional groups, it can also decompose under certain conditions, leading to side reactions. Therefore, careful control of reaction conditions is essential to maximize the yield and minimize unwanted byproducts.

In conclusion, (3S)-4-Azido-3-hydroxybutanenitrile (CAS No. 180685-02-3) is a versatile and important intermediate in pharmaceutical research. Its unique structural features make it valuable for the synthesis of biologically active molecules, particularly protease inhibitors and antiviral agents. As our understanding of its chemical properties continues to grow, so does its potential applications in drug discovery and development.